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Compound of Interest

Compound Name: Pyridine-3,4-dicarboxylic acid

Cat. No.: B147513 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals working with

Pyridine-3,4-dicarboxylic acid (also known as Cinchomeronic acid).

Chemical Identifier:

CAS Number: 490-11-9

Molecular Formula: C7H5NO4

Molecular Weight: 167.12 g/mol

Hazard Summary: Pyridine-3,4-dicarboxylic acid is classified as a hazardous substance. It is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It

is important to handle this chemical with appropriate safety precautions to minimize exposure

risks.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure personal safety when handling Pyridine-3,4-
dicarboxylic acid. The following table summarizes the recommended equipment.
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Protection Type Equipment Standards & Notes

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[1][3]

Skin Protection

Protective gloves (e.g., Nitrile

rubber) and a lab coat or long-

sleeved clothing

Inspect gloves before use. Use

proper glove removal

technique to avoid skin

contact.[1][4]

Respiratory Protection

Not required under normal use

with adequate ventilation. For

large scale use, emergencies,

or when dust is generated, use

a NIOSH/MSHA or European

Standard EN 136 approved

respirator.[1]

A dust mask (e.g., N95 type) is

recommended.

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or vapors.[1][5]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[3]

Safe Handling Procedures:

Avoid all personal contact with the substance, including inhalation of dust.

Wear the prescribed PPE at all times.[6]

Avoid formation and accumulation of dust.[3]

Wash hands thoroughly after handling the chemical.[1][3]
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Do not eat, drink, or smoke in the laboratory.[1]

Remove and wash contaminated clothing before reuse.[1][3]

Storage:

Store in a cool, dry, and well-ventilated area.[3][5]

Keep the container tightly closed to prevent moisture absorption and contamination.[7]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[8]

Emergency and First Aid Procedures
In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing. If skin irritation occurs, get medical advice.[1][4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if you feel unwell.[1][4][9]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[1]

Disposal Plan
All waste materials containing Pyridine-3,4-dicarboxylic acid must be treated as hazardous

waste.

Dispose of the chemical and its container in accordance with all applicable local, state, and

federal regulations.[10][11]
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Do not dispose of it down the drain or with regular trash.[5]

Waste should be collected in appropriately labeled, sealed containers for disposal by a

licensed professional waste disposal service.[11][12]

Chemical Spill Workflow
The following diagram outlines the procedural steps for handling a spill of Pyridine-3,4-
dicarboxylic acid.
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Don Appropriate PPE
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(Use absorbent material like sand)

Collect Spill Material
(Sweep into a container)

Decontaminate the Area
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Report the Incident

End

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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